Cas no 2229508-95-4 (2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2229508-95-4
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 5887165
• PubChem ID: 165703484
• Update Time: 2025-11-06

2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid
• 2-[1-(4-ethylcyclohexyl)cyclopropyl]-2-methoxyacetic acid
• 2229508-95-4
• EN300-1808740

• Inchi： 1S/C14H24O3/c1-3-10-4-6-11(7-5-10)14(8-9-14)12(17-2)13(15)16/h10-12H,3-9H2,1-2H3,(H,15,16)
• InChI Key： OKSJAFZSOJMKMB-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(CC1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid

Research Briefing on 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid (CAS: 2229508-95-4)

Recent studies on 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid (CAS: 2229508-95-4) have demonstrated its potential as a novel therapeutic agent in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and methoxyacetic acid moieties, has shown promising biological activity in preclinical models. The current research focuses on its mechanism of action, pharmacokinetic properties, and potential therapeutic applications, particularly in inflammatory and metabolic disorders.

The synthesis and structural characterization of 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid have been extensively documented in recent literature. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the compound's high purity and stability under physiological conditions. These properties make it an attractive candidate for further drug development and optimization.

In vitro studies have revealed that 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid exhibits significant inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). The compound's unique structural features appear to contribute to its selective binding affinity and reduced off-target effects compared to existing anti-inflammatory agents. These findings suggest its potential as a safer alternative for chronic inflammatory conditions.

Pharmacokinetic evaluations in animal models have demonstrated favorable absorption and distribution profiles for 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid. The compound shows good oral bioavailability and sustained plasma concentrations, with a half-life suitable for once-daily dosing. Importantly, preliminary toxicology studies indicate a wide therapeutic window, with no significant adverse effects observed at therapeutic doses.

Emerging research has also explored the compound's potential in metabolic disorders. Recent findings suggest that 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid may modulate glucose metabolism and lipid homeostasis through novel pathways distinct from current antidiabetic medications. These discoveries open new avenues for developing multi-target therapies for complex metabolic syndromes.

Several pharmaceutical companies have initiated patent filings and early-stage clinical development programs based on these promising preclinical results. The compound's unique chemical structure (CAS: 2229508-95-4) has generated significant interest in both academic and industrial research communities, with collaborative efforts underway to explore its full therapeutic potential.

Future research directions include structure-activity relationship studies to optimize the compound's efficacy and safety profile, as well as investigations into potential combination therapies. The growing body of evidence supporting 2-1-(4-ethylcyclohexyl)cyclopropyl-2-methoxyacetic acid's therapeutic value positions it as an important molecule to watch in the coming years of drug development.